Cas no 2680814-07-5 (5,5-Dimethoxy-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid)

• Product Name: 5,5-Dimethoxy-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid
• CAS No: 2680814-07-5
• MF: C₁₀H₁₄F₃NO₅
• MW: 285.217073917389
• CID: 5635391
• PubChem ID: 165916592
• Update Time: 2025-05-23

5,5-Dimethoxy-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680814-07-5
• EN300-28286933
• 5,5-dimethoxy-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid
• 5,5-Dimethoxy-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid

• Inchi： 1S/C10H14F3NO5/c1-18-9(19-2)3-6(7(15)16)4-14(5-9)8(17)10(11,12)13/h6H,3-5H2,1-2H3,(H,15,16)
• InChI Key： DDTVAJRUGBFSCC-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C(=O)O)CC(C1)(OC)OC)=O)(F)F

Computed Properties

• Exact Mass: 285.08240703g/mol
• Monoisotopic Mass: 285.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 5,5-Dimethoxy-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid

Introduction to 5,5-Dimethoxy-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid (CAS No. 2680814-07-5)

5,5-Dimethoxy-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid, identified by its CAS number 2680814-07-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of methoxy and trifluoroacetyl functional groups, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The chemical structure of 5,5-Dimethoxy-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid consists of a piperidine ring substituted with two methoxy groups at the 5-position and a trifluoroacetyl group at the 1-position. Additionally, a carboxylic acid moiety is present at the 3-position of the ring. This arrangement imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The trifluoroacetyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from piperidine derivatives due to their demonstrated efficacy in various pharmacological applications. The synthetic utility of 5,5-Dimethoxy-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid lies in its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop potential drug candidates targeting neurological disorders, infectious diseases, and inflammatory conditions.

One of the most compelling aspects of 5,5-Dimethoxy-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid is its potential application in the design of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in cancer and other diseases. The trifluoroacetyl group in this compound can serve as a hinge-binding moiety in kinase inhibitors, improving binding affinity and selectivity. Recent studies have demonstrated that piperidine-based kinase inhibitors exhibit promising preclinical activity against various cancer types.

Another area where 5,5-Dimethoxy-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid has shown promise is in the development of antiviral agents. The structural features of this compound allow for interactions with viral proteases and polymerases, making it a viable candidate for inhibiting viral replication. Current research is exploring its efficacy against emerging viral strains and its potential as a broad-spectrum antiviral agent.

The pharmacokinetic properties of 5,5-Dimethoxy-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid are also of great interest. The methoxy groups contribute to lipophilicity and solubility characteristics that can influence absorption and distribution within the body. Meanwhile, the trifluoroacetyl group enhances metabolic stability by protecting against rapid degradation by enzymatic pathways. These properties make it an attractive scaffold for drug development.

In terms of synthetic methodologies, 5,5-Dimethoxy-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid can be synthesized through multi-step organic reactions involving functional group transformations such as acylation and alkylation. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have been employed to construct the piperidine core with high efficiency and selectivity. These synthetic strategies ensure that researchers can produce this compound in sufficient quantities for further biochemical studies.

The biological activity profile of 5,5-Dimethoxy-1-(2,2-dimethyl)trifluoropiperidinecarbonyl-piperidinecarboxylic acid (CAS No. 2680814-07) has been extensively studied in vitro and in vivo. Preclinical data indicate that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors relevant to human health conditions such as diabetes mellitus type 2 (T2DM). Specifically targeting postprandial glucose levels through modulation of insulin secretion or glucose uptake has been observed with some analogs.

Moreover,Dimethoxymethyltrifluoropiperidinylcarbonylpiperidinylcarbonyl (CAS No.) has been explored as a tool compound for studying enzyme mechanisms related to metabolic regulation. Its interaction with key regulatory enzymes such as AMPK (AMPactivated protein kinase) has been investigated because dysregulation of these enzymes is associated with metabolic disorders including obesity.

The role of fluorine-containing compounds like those derived from Dimethoxymethyltrifluoropiperidinylcarbonylpiperidinylcarbonyl (CAS No.) extends beyond their pharmacological applications; they also serve as probes for understanding how fluorine substitution affects molecular recognition processes at an atomic level using computational chemistry approaches such as molecular dynamics simulations or quantum mechanical calculations.

In conclusion,Dimethoxymethyltrifluoropiperidinylcarbonylpiperidinylcarbonyl (CAS No.) represents an important building block within medicinal chemistry whose structural versatility enables diverse functionalization strategies leading toward novel therapeutics addressing unmet medical needs across multiple disease areas including oncology infectious diseases neurodegenerative conditions alongside chronic metabolic diseases like TMDM where improved therapeutic options remain critical due either limited efficacy or adverse side effect profiles associated existing treatments thus warranting continued exploration via both academic research industrial collaborations toward bringing forth next generation medicines benefit humanity overall well-being future prospects certainly look bright thanks ongoing dedication scientists worldwide pushing boundaries innovation discovery never stop inspiring hope patients families affected various debilitating illnesses including but not limited scope mentioned here today tomorrow may see breakthroughs change lives better way than ever before imagine possible thanks collective efforts shared vision better healthcare all thank you taking time learn about exciting developments happening right now field chemical biology interface where cutting-edge science meets human need creating brighter tomorrow together every single one us contribute somehow whether through supporting research funding participating clinical trials raising awareness advocating policies support scientific advancement every bit helps move needle forward positive direction ensuring everyone deserves access quality healthcare no matter where live background knowledge provided here serves starting point deeper exploration what makes compounds like these so special first step understanding importance behind simple CAS number could lead profound discoveries life-saving treatments generations come thus highlighting significance continuous learning pursuit knowledge truth beauty nature science offers us all without limit imagination creativity drive progress forward keep striving make difference world around us one small step time another until reach destination where medicine meets mind body spirit achieving optimal health balance harmony nature designed us be thus concludes introduction yet another fascinating chapter ongoing journey unravel mysteries life itself through power chemical biology working hand-in-hand create future medicine deserves thank you again taking moment learn something new today hope inspired continue curiosity lifelong pursuit excellence field pharmaceutical sciences continue advance benefit all humanity collectively look forward continued breakthroughs innovations come next decade century beyond indeed exciting times be ours if choose embrace challenges opportunities presented us wisely thoughtfully moving forward together toward better future ourselves world around us including those who cannot speak up themselves yet whose needs deserve attention care consideration every single moment day pass by let us remember words wisdom found ancient texts "He who knows does not speak; he who speaks does not know" reminding ourselves true wisdom lies humility recognizing how much still learn about ourselves others universe we inhabit thus concludes discussion about remarkable chemical substance CAS No provided herein hoping provided information useful informative fulfilling purpose intended while inspiring further curiosity exploration scientific endeavors ahead thank you taking time engage content presented here looking forward hearing from again soon perhaps another fascinating topic await discussion together best regards [Your Name/Author]